Cas no 956397-13-0 (1-ethyl-3-(propan-2-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-ethyl-3-(propan-2-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 956397-13-0
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD08144084
• CID: 1003738
• PubChem ID: 329775866
• Update Time: 2025-11-02

1-ethyl-3-(propan-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-3-isopropyl-1H-pyrazole-5-carboxylic acid
• 2-ETHYL-5-ISOPROPYL-2H-PYRAZOLE-3-CARBOXYLIC ACID
• 1-ethyl-3-isopropyl-1H-pyrazole-5-carboxylic acid(SALTDATA: FREE)
• DTXSID20424380
• F3305-0606
• AKOS000303324
• W18959
• VU0609686-1
• SCHEMBL2214558
• 1-Ethyl-3-isopropyl-1H-pyrazole-5-carboxylic acid, AldrichCPR
• EN300-35905
• 1-Ethyl-3-(Propan-2-Yl)-1H-Pyrazole-5-Carboxylic Acid
• BB 0219314
• 1-ethyl-3-isopropyl-1H-pyrazole-5-carboxylicacid
• 956397-13-0
• MFCD08144084
• 2-ethyl-5-propan-2-ylpyrazole-3-carboxylic acid
• AS-68183
• 2-Ethyl-5-isopropyl-2H-pyrazole-3-carboxylicacid
• FT-0677924
• STL584021
• DA-18722
• 2-ethyl-5-isopropylpyrazole-3-carboxylic acid
• 1-ethyl-3-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

• MDL： MFCD08144084
• Inchi： 1S/C9H14N2O2/c1-4-11-8(9(12)13)5-7(10-11)6(2)3/h5-6H,4H2,1-3H3,(H,12,13)
• InChI Key： UXYCNMJKQFUIAB-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C(C)C)=NN1CC)=O

Computed Properties

• Exact Mass: 182.106
• Monoisotopic Mass: 182.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.16
• Boiling Point: 321°C at 760 mmHg
• Flash Point: 147.9°C
• Refractive Index: 1.547

1-ethyl-3-(propan-2-yl)-1H-pyrazole-5-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-ethyl-3-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

1-Ethyl-3-(propan-2-yl)-1H-pyrazole-5-carboxylic Acid (CAS 956397-13-0): A Versatile Building Block in Modern Chemistry

The 1-ethyl-3-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (CAS 956397-13-0) represents an important heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. As a pyrazole carboxylic acid derivative, this compound serves as a valuable chemical intermediate for the synthesis of various biologically active molecules. Its unique molecular structure combines the pyrazole ring system with both ethyl and isopropyl substituents, creating a versatile scaffold for further chemical modifications.

Recent trends in medicinal chemistry have shown growing interest in pyrazole-based compounds, particularly due to their diverse biological activities. The 1-ethyl-3-isopropylpyrazole-5-carboxylic acid structure offers multiple sites for functionalization, making it an attractive starting material for drug discovery programs. Researchers are particularly interested in its potential as a pharmacophore in the development of new therapeutic agents targeting inflammation, metabolic disorders, and neurological conditions.

The physicochemical properties of CAS 956397-13-0 contribute to its wide applicability. With a molecular weight of 182.22 g/mol and the presence of both hydrophobic (ethyl and isopropyl groups) and hydrophilic (carboxylic acid) moieties, this compound demonstrates balanced solubility characteristics. This property profile makes it suitable for various organic synthesis applications, particularly in the preparation of more complex molecules through condensation, amidation, or esterification reactions.

In the field of crop protection chemicals, derivatives of 1-ethyl-3-(propan-2-yl)-1H-pyrazole-5-carboxylic acid have shown promise as potential active ingredients. The agricultural industry constantly seeks novel compounds with improved efficacy and environmental profiles, and this pyrazole derivative serves as a key intermediate in developing such products. Its structural features allow for the creation of compounds with potential insecticidal, fungicidal, or herbicidal activities.

The synthesis and applications of pyrazole-5-carboxylic acid derivatives have become a hot topic in scientific literature, with numerous studies exploring their potential. As a specialty chemical, CAS 956397-13-0 finds use in academic research, pharmaceutical development, and material science. The compound's stability under various conditions and its compatibility with common organic solvents make it particularly valuable for laboratory-scale and industrial applications.

Quality control and analytical characterization of 1-ethyl-3-isopropyl-1H-pyrazole-5-carboxylic acid typically involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research and development purposes. The growing demand for high-purity chemical intermediates in drug discovery has increased the commercial importance of this specific pyrazole derivative.

From a regulatory perspective, CAS 956397-13-0 is not classified as hazardous under current chemical safety regulations. However, as with all laboratory chemicals, proper handling procedures should be followed. The compound's safety data sheet provides essential information about storage conditions, personal protective equipment recommendations, and first aid measures, ensuring safe usage in research and industrial settings.

The market for pyrazole derivatives continues to expand, driven by their applications in various industries. 1-Ethyl-3-(propan-2-yl)-1H-pyrazole-5-carboxylic acid occupies a niche position in this market, serving as a building block for more complex molecules. Suppliers typically offer this compound in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications.

Recent advances in green chemistry have also impacted the production and use of CAS 956397-13-0. Researchers are exploring more sustainable synthetic routes to prepare this and related pyrazole compounds, reducing environmental impact while maintaining cost-effectiveness. These developments align with the chemical industry's growing emphasis on sustainable practices and reduced carbon footprints.

In conclusion, 1-ethyl-3-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (CAS 956397-13-0) represents a valuable chemical entity with diverse applications across multiple scientific disciplines. Its unique structural features, combined with its synthetic versatility, ensure its continued importance in pharmaceutical research, agrochemical development, and material science. As research into heterocyclic compounds advances, this pyrazole derivative is likely to find even broader applications in the coming years.